Cas no 145626-87-5 (Bis(2-mercaptoethyl)sulfone)

Bis(2-mercaptoethyl)sulfone is a sulfur-containing organic compound characterized by its two terminal thiol (-SH) groups and a central sulfone moiety. This structure imparts reactivity as a crosslinking agent or chain extender in polymer chemistry, particularly in thiol-ene click reactions and epoxy curing systems. Its high thermal stability and ability to form stable thioether linkages make it valuable for synthesizing high-performance elastomers, adhesives, and coatings. The sulfone group enhances rigidity and chemical resistance in resulting materials. The compound is also utilized in specialty applications such as controlled drug delivery systems and functionalized nanomaterials due to its bifunctional reactivity and compatibility with diverse synthetic protocols.

Bis(2-mercaptoethyl)sulfone structure

Product Name:Bis(2-mercaptoethyl)sulfone

CAS No:145626-87-5

MF:C₄H₁₀O₂S₃

MW:186.315997600555

CID:101534

PubChem ID:2735522

Update Time:2025-06-09

Bis(2-mercaptoethyl)sulfone Chemical and Physical Properties

Names and Identifiers

- Ethanethiol,2,2'-sulfonylbis-
- Bis(2-mercaptoethyl)sulfone
- 2,2'-Sulphonyldiethanethiol
- Ethanethiol,2,2'-sulfonylbis
- UNII-296JAR8KSL
- Bis(2-thioethyl) sulphone
- 2,2'-Sulfonylbis-ethanethiol
- Bis(2-mercaptoethyl) sulphone, 2,2'-Sulphonyldiethanethiol
- Ethanethiol, 2,2'-sulfonylbis-
- Bis(2-mercaptoethyl)sulfone [MI]
- 2,2'-Sulfonylbis(ethane-1-thiol)
- AKOS030240207
- Bis-(2-mercaptoethyl)sulfone
- DTXSID90370769
- 145626-87-5
- SCHEMBL708017
- Q27254395
- starbld0008611
- 2,2'-Sulphonyldiethane-1-thiol
- 296JAR8KSL
- 2-(2-sulfanylethanesulfonyl)ethane-1-thiol
- MFCD00467637
- 2-(2-sulfanylethylsulfonyl)ethanethiol
- bis-(2-Mercaptoethyl) sulfone
- FT-0663325
- J-008131
- BMS-sulfone
- bis(2-mercaptoethyl)sulphone
- Inchi： 1S/C4H10O2S3/c5-9(6,3-1-7)4-2-8/h7-8H,1-4H2
- InChI Key： YWXCBLUCVBSYNJ-UHFFFAOYSA-N
- SMILES： S(CCS)(CCS)(=O)=O

Computed Properties

Exact Mass: 185.98400
Monoisotopic Mass: 185.98429308g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 9
Rotatable Bond Count: 4
Complexity: 132
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.2
Topological Polar Surface Area: 44.5Å²

Experimental Properties

Melting Point: 57-58°C
Stability/Shelf Life: Moisture Sensitive
PSA: 120.12000
LogP: 1.34160
pka: pKa (aqueous soln at 25°): 7.9, 9.0

Bis(2-mercaptoethyl)sulfone Pricemore >>

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